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Compound of Interest

Compound Name: Methyl 4-methylpentanoate

Cat. No.: B153156 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Methyl 4-methylpentanoate.

Adherence to these procedures is critical for ensuring laboratory safety and proper disposal.

Chemical Safety Profile
Methyl 4-methylpentanoate is a flammable liquid and vapor. While a specific, comprehensive

Safety Data Sheet (SDS) is not readily available, data from related esters like methyl valerate

indicate that it should be handled with care to avoid inhalation, ingestion, and contact with skin

and eyes.

Quantitative Data Summary

The following table summarizes key quantitative data for Methyl 4-methylpentanoate and

related compounds. This information is crucial for safe handling and storage.
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Property Value Source

Molecular Formula C₇H₁₄O₂ --INVALID-LINK--[1]

Molecular Weight 130.187 g/mol --INVALID-LINK--[1]

Boiling Point 135.1 °C at 760 mmHg --INVALID-LINK--[1]

Flash Point 33.4 °C --INVALID-LINK--[1]

Density 0.879 g/cm³ --INVALID-LINK--[1]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is essential when working with Methyl 4-methylpentanoate. The

following protocol outlines the procedural steps for safe handling in a laboratory setting.

1. Preparation and Engineering Controls:

Ventilation: All work with Methyl 4-methylpentanoate must be conducted in a properly

functioning chemical fume hood.

Emergency Equipment: Before starting, confirm the location and accessibility of the nearest

safety shower, eyewash station, and fire extinguisher.

Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table

below.

2. Measurement and Transfer:

Container Inspection: Visually inspect the chemical container for any signs of damage or

leaks before use.

Grounding: To prevent static discharge, ground and bond containers when transferring the

substance.[2]

Dispensing: Use only non-sparking tools for opening and closing containers.[2] Carefully

measure the required volume using appropriate laboratory glassware.
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Transfer: Slowly and carefully transfer the liquid to the reaction vessel to avoid splashing.

Secure Containers: Tightly close all containers immediately after use.[3]

3. Post-Handling:

Decontamination: Wipe down the work area and any equipment used with a suitable solvent.

Hand Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Methyl 4-methylpentanoate to minimize

exposure risk.

Body Part Required PPE
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or other suitable gloves

should be worn. Always

inspect gloves for integrity

before use.

Eyes & Face Safety goggles and face shield
Provides protection against

splashes and vapors.

Body Laboratory coat
A flame-retardant lab coat is

recommended.

Respiratory
Chemical fume hood or

respirator

Work must be performed in a

well-ventilated area, preferably

a chemical fume hood, to

avoid inhalation of vapors.

Disposal Plan
Proper disposal of Methyl 4-methylpentanoate and any contaminated materials is critical to

prevent environmental harm and ensure regulatory compliance.
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1. Waste Segregation:

Liquid Waste: Collect all unused Methyl 4-methylpentanoate and contaminated solvents in

a designated, properly labeled, and sealed hazardous waste container. Do not mix with other

waste streams.

Solid Waste: Dispose of contaminated items such as gloves, pipette tips, and paper towels in

a separate, labeled solid waste container.

2. Disposal Procedures:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Methyl 4-methylpentanoate," and the appropriate hazard symbols (e.g.,

Flammable Liquid).

Storage: Store sealed hazardous waste containers in a cool, dry, and well-ventilated area,

away from sources of ignition.

Licensed Disposal: Arrange for the collection and disposal of hazardous waste through a

licensed environmental services company, in accordance with local, state, and federal

regulations.

Workflow for Safe Handling of Methyl 4-
methylpentanoate
The following diagram illustrates the logical workflow for the safe handling of Methyl 4-
methylpentanoate from preparation to disposal.
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Safe Handling Workflow for Methyl 4-methylpentanoate
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Caption: Workflow for the safe handling of Methyl 4-methylpentanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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